Cas no 2229519-01-9 (1-(3-methyl-1,2-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(3-methyl-1,2-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229519-01-9
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 5979360
• PubChem ID: 165660740
• Update Time: 2023-12-15

1-(3-methyl-1,2-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-1,2-oxazol-5-yl)-3-oxocyclobutane-1-carboxylic acid
• 2229519-01-9
• EN300-1998844

• Inchi： 1S/C9H9NO4/c1-5-2-7(14-10-5)9(8(12)13)3-6(11)4-9/h2H,3-4H2,1H3,(H,12,13)
• InChI Key： NJKBSRLNFNXEQU-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 80.4Ų